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Compound Focus: Etoperidone

CAS No.: 52942-31-1

Cat. No.: S576415

Etoperidone Profile Overview

The table below summarizes the available data on etoperidone:

Feature Description

Drug Status Approved, Withdrawn; not currently in clinical use [1].

Indication Studied for depression, tremors in Parkinson's, extrapyramidal symptoms, and male
(Historical) impotence [1].

Primary Biphasic effect on central serotonergic transmission; activity is largely due to its
Mechanism active metabolite, 1-(3'-chlorophenyl)piperazine (mCPP) [1] [2] [3].

| Key Molecular Actions | * 5-HT2A receptor antagonist [1] * 5-HT2C receptor agonist (via mCPP) [1] ¢
Alpha-1 & Alpha-2 adrenergic receptor antagonist [1] « D2 dopamine receptor antagonist [1] °
Muscarinic acetylcholine receptor antagonist [1] | | Pharmacokinetics | Highly variable absorption; low
bioavailability (~12%) due to extensive metabolism; terminal half-life ~21.7 hours [1]. | | Noted Side Effects
| Sedation and cardiovascular effects (hypotension, abnormal ECG, cardiac arrest) were primary concerns,

consistent with its adrenergic receptor blockade [1]. |

Key Experimental Data and Protocols
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For researchers, the methodologies from foundational etoperidone studies provide a template for

investigating compounds with complex serotonergic activity.

e Head Twitch Test (in micelrats): This study assessed etoperidone's ability to inhibit the head twitch
response induced by 5-HTP (a serotonin precursor) [2] [3]. The ED50 values were 2.89 mg/kg i.p. in
mice and 2.29 mgl/kg i.p. in rats, demonstrating potent central anti-serotonergic activity [2] [3].

¢ Flexor Reflex in Spinal Rats: This model investigated etoperidone's biphasic action [2] [3].

o Dose-dependent Effect: Doses lower than 1 mg/kg i.v. had no effect, while doses of 1 mg/kg
i.v. and higher produced a stimulating action after 10-15 minutes [2] [3].

o Mechanism Elucidation: This stimulating action was abolished by 5-HT antagonists and a
drug metabolism inhibitor (SKF-525 A), but not by a 5-HT uptake inhibitor, indicating the effect
was likely mediated by a metabolite (MCPP) acting as a serotonin agonist [2] [3].

Etoperidone’'s Mechanism of Action Workflow

The diagram below visualizes the complex, biphasic mechanism of action of etoperidone as understood

from the available research.
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Research Implications and Context

The data on etoperidone is primarily of historical and mechanistic interest. Its development was a stepping

stone to improved antidepressants.

e Therapeutic Limitations: The search results indicate that the effective dose of etoperidone was
often poorly tolerated, primarily due to its sedative and cardiovascular effects linked to alpha-

adrenergic receptor blockade [1]. This poor tolerability profile was a key driver behind efforts to
develop safer derivatives.
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e Link to Later Drugs: Etoperidone is a structural analog of trazodone, and research into its
properties directly contributed to the development of nefazodone, another antidepressant with a
similar mechanism aimed at separating the serotonergic and adrenergic effects [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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